Cas no 32813-22-2 (1-(3-Isothiocyanatopropyl)pyrrolidine)

• Product Name: 1-(3-Isothiocyanatopropyl)pyrrolidine
• CAS No: 32813-22-2
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 2822257
• PubChem ID: 20109731
• Update Time: 2025-04-21

1-(3-Isothiocyanatopropyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 32813-22-2
• DTXSID90602557
• AKOS000343299
• 1-(3-ISOTHIOCYANATOPROPYL)PYRROLIDINE
• 1-(3-Isothiocyanatopropyl)pyrrolidine

• Inchi： 1S/C8H14N2S/c11-8-9-4-3-7-10-5-1-2-6-10/h1-7H2
• InChI Key： HLUZHWIKBSBZIG-UHFFFAOYSA-N
• SMILES： S=C=NCCCN1CCCC1

Computed Properties

• Exact Mass: 170.08776963Da
• Monoisotopic Mass: 170.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.7Ų